Methyl 5,6-dimethoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• IUPAC Name: methyl 5,6-dimethoxy-3-oxo-1,2-dihydroindene-2-carboxylate
• InChI: InChI=1S/C13H14O5/c1-16-10-5-7-4-9(13(15)18-3)12(14)8(7)6-11(10)17-2/h5-6,9H,4H2,1-3H3
• InChI Key: GCAZSPNHQCLECL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CC(C2=O)C(=O)OC)OC
• Molecular Formula: C13H14O5
• DSSTOX Substance ID: DTXSID80434223
• Molecular Weight: 250.25 g/mol
• CAS RN: 119035-03-9

Description

“Methyl 5,6-dimethoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate” is a chemical compound with the molecular formula C13H14O5. It is also known as "5,6-Dimethoxy-2-methoxycarbonyl-1-indanone".

Physical And Chemical Properties Analysis

The compound is a yellow solid with a melting point of 158–162 °C. It has a molecular weight of 250.25 g/mol.

Scientific Research Applications

Structural Studies

Methyl 5,6-dimethoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate has been a subject of interest in structural studies. One notable research is the unusual thermolysis of azacyclic allene under microwave conditions, which resulted in the formation of a structurally related compound. This was studied using synchrotron X-ray diffraction to understand its crystal structure (Anh et al., 2017).

Synthesis of Coumarin Derivatives

In the field of organic synthesis, researchers have explored the use of this compound in the synthesis of coumarin derivatives containing pyrazole and indenone rings. These derivatives were investigated for their antioxidant and antihyperglycemic properties, demonstrating significant biological activities (Kenchappa et al., 2017).

Herbicide Precursor Preparation

This compound also finds application in the preparation of herbicide precursors. A study showed the intramolecular Stork-Danheiser kinetic alkylation reactions of methyl 1-(haloalkyl)-3-methoxy-5-oxocyclohex-3-ene-1-carboxylate derivatives, leading to the creation of bicyclic herbicide precursors (Liepa et al., 1992).

Development of New Triazafulvalene Systems

Another interesting application is in the synthesis of new triazafulvalene systems. For instance, methyl 4-(2-hydroxy-1-methyl-5-oxo-1H-imidazol-4(5H)-ylidene)-5-oxo-1-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates, derivatives of a new triazafulvalene system, were synthesized, showcasing the compound's utility in creating novel organic structures (Uršič et al., 2010).

Corrosion Inhibition Studies

The compound has also been utilized in studies related to corrosion inhibition. Indanone derivatives, including compounds structurally related to this compound, have been evaluated for their efficacy in inhibiting corrosion of mild steel in aqueous hydrochloric acid solution (Saady et al., 2018).

Novel Tricyclic Cyclobutanone Ketal Synthesis

Research also includes the synthesis of novel tricyclic cyclobutanone ketals. A study described the synthesis of a compound with a similar structure, demonstrating the potential for creating complex organic frameworks (Britten et al., 1997).

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the available resources. A related compound, “5,6-dimethoxy-1-indanone”, has been reported to inhibit bovine viral diarrhea virus infection.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the searched resources.